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Compound of Interest

Compound Name: MRT68921 hydrochloride

Cat. No.: B3028447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MRT68921 is a potent and selective dual inhibitor of Unc-51 like autophagy activating kinase 1

(ULK1) and ULK2, with IC50 values of 2.9 nM and 1.1 nM, respectively.[1][2] It also exhibits

inhibitory activity against NUAK family SNF1-like kinase 1 (NUAK1).[3][4][5] By targeting these

kinases, MRT68921 effectively blocks the initiation of the autophagy pathway and can induce

apoptosis and elevate reactive oxygen species (ROS) in cancer cells.[3][4][6] These

characteristics make it a valuable tool for research in cancer biology, neurodegenerative

diseases, and other processes where autophagy plays a critical role.

This document provides detailed protocols for the preparation of MRT68921 hydrochloride
stock solutions for in vitro and in vivo research applications.

Chemical Properties
A summary of the chemical properties of MRT68921 and its dihydrochloride salt is presented

below. It is crucial to use the batch-specific molecular weight provided on the product's

certificate of analysis for accurate concentration calculations.
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Property MRT68921 (Free Base) MRT68921 dihydrochloride

Molecular Formula C25H34N6O C25H34N6O · 2HCl

Molecular Weight 434.6 g/mol [7] 507.5 g/mol [8][9]

CAS Number 1190379-70-4[7] 2080306-21-2[8][9]

Appearance Crystalline solid[7] Data not available

Purity ≥98%[7] ≥98% (HPLC)[8][9]

Solubility Data
The solubility of MRT68921 varies depending on the salt form and the solvent. The

dihydrochloride salt offers the advantage of aqueous solubility.

Solvent
MRT68921 (Free Base)
Solubility

MRT68921 dihydrochloride
Solubility

DMSO ~3-10 mg/mL[1][7][10] Data not available

Ethanol ~2 mg/mL[7] Insoluble[1]

Dimethylformamide (DMF) ~5 mg/mL[7] Data not available

Water Insoluble[1]
Soluble to 100 mM (50.75

mg/mL)[8][9]

1:5 DMF:PBS (pH 7.2) ~0.16 mg/mL[7] Data not available

Experimental Protocols
Preparation of MRT68921 dihydrochloride Stock
Solution (Aqueous)
This protocol is recommended for the dihydrochloride salt, which is soluble in water.

Materials:

MRT68921 dihydrochloride powder
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Sterile, nuclease-free water

Sterile, conical tubes (e.g., 1.5 mL or 15 mL)

Vortex mixer

Calibrated pipettes

Procedure:

Determine the desired stock concentration (e.g., 10 mM).

Using the batch-specific molecular weight (e.g., 507.5 g/mol ), calculate the mass of

MRT68921 dihydrochloride required.

Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Weigh the calculated amount of MRT68921 dihydrochloride powder and transfer it to a sterile

conical tube.

Add the appropriate volume of sterile water to the tube.

Vortex the solution until the powder is completely dissolved. Gentle warming may be applied

if necessary.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C.

Preparation of MRT68921 (Free Base) Stock Solution
(DMSO)
This protocol is for the free base form, which is soluble in organic solvents like DMSO.

Materials:

MRT68921 (free base) powder
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Anhydrous, cell culture-grade DMSO

Sterile, conical tubes (e.g., 1.5 mL)

Vortex mixer

Calibrated pipettes

Procedure:

Determine the desired stock concentration (e.g., 10 mM).

Using the molecular weight of the free base (434.6 g/mol ), calculate the required mass of

MRT68921.

Weigh the calculated amount of MRT68921 powder and transfer it to a sterile conical tube.

Add the appropriate volume of anhydrous DMSO to the tube.

Vortex the solution until the powder is completely dissolved. The use of fresh, moisture-

absorbing DMSO is recommended to ensure maximum solubility.[1]

Aliquot the stock solution into smaller, single-use volumes.

Store the aliquots at -20°C or -80°C. When stored at -80°C, the solution is stable for at least

one year.[6][10]

Note on Working Solutions: For cell-based assays, the DMSO stock solution should be further

diluted in cell culture medium to the final desired concentration. Ensure the final DMSO

concentration in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced

cytotoxicity.

Storage and Stability
Solid Form: Store MRT68921 hydrochloride, desiccated at room temperature or -20°C for

long-term storage, protected from light.[2][7][8][9]
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Stock Solutions: Aliquot and store stock solutions at -20°C or -80°C.[6] Avoid repeated

freeze-thaw cycles. Aqueous solutions are not recommended for storage for more than one

day.[7]

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the signaling pathway inhibited by MRT68921 and the general

workflow for preparing a stock solution.
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Caption: MRT68921 inhibits autophagy and the NUAK1 pathway.
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Caption: Workflow for preparing MRT68921 hydrochloride stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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